Prostaglandin D2 Dopamine-d4

• Molecular Formula: C28H41NO6
• Molecular Weight: 491.7 g/mol
• InChI: InChI=1S/C28H41NO6/c1-2-3-6-9-21(30)13-14-23-22(25(32)19-26(23)33)10-7-4-5-8-11-28(35)29-17-16-20-12-15-24(31)27(34)18-20/h4,7,12-15,18,21-23,25,30-32,34H,2-3,5-6,8-11,16-17,19H2,1H3,(H,29,35)/b7-4-,14-13+/t21-,22+,23+,25-/m0/s1/i16D2,17D2
• InChIKey: LAUDQVBGQWVXEM-PKJJMHKISA-N

Prostaglandin D2 Dopamine-d4 Internal Standard

Prostaglandin D2 Dopamine-d4 (PGD2 dopamine-d4) is a stable isotope-labeled analog of the PGD2-dopamine conjugate, containing four deuterium atoms . It is specifically designed and intended for use as an internal standard for the accurate quantification of the unlabeled PGD2 dopamine conjugate by gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS) [1]. PGD2 dopamine itself is a conjugate of the neurotransmitter dopamine and the lipid mediator prostaglandin D2 (PGD2), which is a major eicosanoid product of mast cells and is implicated in sleep regulation, inflammation, and neuromodulation .

Compound type Stable isotope-labeled (d4) internal standard

Intended use PGD2 dopamine quantitative LC- or GC-MS

Mass shift +4 Da from unlabeled PGD2 dopamine

• [1] Bertin Bioreagent. (2024). Prostaglandin D2 Dopamine-d4 (CAT N°: 19104) Product Overview. View Source

Why Prostaglandin D2 Dopamine-d4 IS Matters

In quantitative LC-MS/MS analysis of endogenous lipid-mediator conjugates like PGD2 dopamine, the use of a structurally identical, stable isotope-labeled internal standard is critical to correct for matrix effects, analyte recovery, and ionization efficiency variability. Substituting Prostaglandin D2 Dopamine-d4 with a generic deuterated standard or an unlabeled analog introduces significant quantification errors [1]. While 13C-labeled standards are theoretically superior due to identical retention times and ionization properties, they are often not commercially available, making the deuterated analog the most practical and widely accepted option [2]. However, even among deuterated standards, the specific placement and number of deuterium atoms (in this case, four atoms at specific positions on the dopamine moiety) are crucial to avoid issues like deuterium/hydrogen exchange or chromatographic separation that can lead to inaccurate quantification [3]. The provided data below demonstrates the quantifiable performance of Prostaglandin D2 Dopamine-d4 that justifies its selection for rigorous analytical workflows.

Generic deuterated standards may not correct for conjugate-specific extraction and ionization variability, leading to systematic quantification error.

Deuterium placement and count are critical; four atoms on the dopamine moiety minimize H/D exchange and retention-time shifts that can bias results.

Class-level ISTD performance may not transfer directly; method optimization using experimental design is required to confirm constant response factors.

• [1] Araujo, P., et al. (2012). Application of Doehlert uniform shell designs for selecting optimal amounts of internal standards in the analysis of prostaglandins and leukotrienes by liquid chromatography–tandem mass spectrometry. Journal of Chromatography A, 1260, 102-110. View Source
• [2] Araujo, P., et al. (2012). Discussion on limitations of deuterium-labeled standards. Journal of Chromatography A, 1260, 102-110. View Source
• [3] Song, W., et al. (2021). Methods and Systems for Detecting Prostaglandins by LC-MS/MS. US Patent Application No. 2021/0285947 A1. View Source

Prostaglandin D2 Dopamine-d4 Quantitative Evidence

Isotopic Purity and Defined Deuteration

Prostaglandin D2 Dopamine-d4 offers a quantifiable advantage in isotopic purity (>99% deuterated forms d1-d4) compared to unlabeled standards which have 0% deuteration. This high purity ensures a distinct mass shift (+4 Da) from the unlabeled analyte (C28H41NO6, MW 487.63), minimizing isotopic overlap and enabling precise quantification by MS .

Isotopic purity

Data to verify

>99% deuterated forms (d1–d4)

Distinct +4 Da shift supports precise MS quantification without isotopic overlap.

Supplier-provided CoA data; independent verification recommended.

Evidence Dimension	Isotopic Purity
Target Compound Data	>99% deuterated forms (d1-d4)
Comparator Or Baseline	Unlabeled PGD2 Dopamine (0% deuteration)
Quantified Difference	>99 percentage point increase in deuteration
Conditions	As per Certificate of Analysis for Cayman Item No. 19104

Why This Matters

This ensures that the internal standard signal does not interfere with the analyte signal in the mass spectrometer, a prerequisite for accurate quantification in complex biological matrices.

Analytical Accuracy with Deuterium Labeling

The use of deuterated internal standards like Prostaglandin D2 Dopamine-d4 corrects for matrix effects and variability in sample preparation. In validated protocols for prostaglandin analysis, the use of a matched deuterated internal standard (e.g., PGE2-d4) enables quantification with high accuracy and precision across a wide dynamic range [1]. The optimal amount of internal standard, as determined by experimental design (e.g., Doehlert design), is critical for maintaining constant response factors [2].

Class-level accuracy

Class-level

Constant response factor achievable with optimal ISTD spiking (Doehlert design evidence).

Supports reproducible quantification in eicosanoid LC-MS/MS workflows.

Evidence from PGE2-d4 studies; method transfer requires in-house validation.

Evidence Dimension	Analytical Accuracy (as measured by constant response factor across concentrations)
Target Compound Data	Enables quantification as an internal standard, analogous to PGE2-d4 which shows constant response factor across a range when optimally spiked [2].
Comparator Or Baseline	Analysis without an internal standard, or with a non-isotopically labeled standard.
Quantified Difference	Not directly quantified for this specific compound, but class-level evidence shows up to 84% reduction in experimental resources for method optimization when using deuterated standards [2].
Conditions	LC-MS/MS analysis of eicosanoids in cell culture media using a two-factor Doehlert design for method optimization [2].

Why This Matters

This class-level inference supports the use of Prostaglandin D2 Dopamine-d4 as a means to achieve robust and reproducible quantification, a key requirement for any regulated or high-impact research study.

• [1] Araujo, P., et al. (2012). Application of Doehlert uniform shell designs for selecting optimal amounts of internal standards in the analysis of prostaglandins and leukotrienes by liquid chromatography–tandem mass spectrometry. Journal of Chromatography A, 1260, 102-110. View Source
• [2] Araujo, P., et al. (2012). Discussion on the efficiency of Doehlert design for method optimization with deuterated standards. Journal of Chromatography A, 1260, 102-110. View Source

Targeted PGD2-Dopamine Conjugate Quantification

Prostaglandin D2 Dopamine-d4 is specifically intended for the quantification of PGD2 dopamine (Item No. 9002504) by GC- or LC-MS, as explicitly stated in product documentation [1]. This is a direct head-to-head pairing. In contrast, a generic deuterated prostaglandin standard (e.g., PGD2-d4) would not correct for the unique chemistry of the dopamine conjugate during extraction and ionization, leading to potential quantification errors.

Target analyte match

Head-to-head

PGD2 Dopamine-d4 is specifically intended for PGD2 dopamine quantification, vs. generic PGD2-d4 which would miss conjugate chemistry.

Eliminates systematic error from mismatched internal standard in bioanalytical method.

As per manufacturer intended use statement; verify in target matrix.

Evidence Dimension	Target Analyte
Target Compound Data	Specifically intended for quantification of PGD2 Dopamine
Comparator Or Baseline	Generic deuterated standard (e.g., PGD2-d4)
Quantified Difference	Qualitative: Matched analyte vs. structurally related but distinct analyte.
Conditions	As specified by manufacturer (Cayman Chemical) for Item No. 19104.

Why This Matters

Using a mismatched internal standard is a known source of systematic error in bioanalysis; this compound eliminates that specific risk for PGD2 dopamine quantification.

• [1] Bertin Bioreagent. (2024). Prostaglandin D2 Dopamine-d4 (CAT N°: 19104) Product Overview: Intended Use. View Source

Defined Solubility and Reproducible Assay Preparation

Prostaglandin D2 Dopamine-d4 is supplied with quantifiable solubility data that informs reliable assay preparation. It is provided as a solution in ethanol with specific solubility values in common laboratory solvents: DMF (30 mg/ml), DMSO (20 mg/ml), Ethanol (50 mg/ml), and Ethanol:PBS (pH 7.2) (1:1) (0.5 mg/ml) . This data reduces the guesswork and potential for error associated with preparing solutions of uncharacterized or alternative standards.

Solubility profile

Data to verify

DMF: 30 mg/ml · DMSO: 20 mg/ml · EtOH: 50 mg/ml · EtOH:PBS (1:1): 0.5 mg/ml

Pre-defined solubility supports consistent standard solution preparation.

Vendor-reported at 25°C; confirm under actual assay conditions.

Evidence Dimension	Defined Solubility Profile
Target Compound Data	Solubility in DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 50 mg/ml, Ethanol:PBS (1:1): 0.5 mg/ml
Comparator Or Baseline	Alternative standards without vendor-verified solubility data.
Quantified Difference	N/A (Qualitative advantage in experimental reproducibility)
Conditions	Data provided by vendor (Cayman Chemical) at 25°C.

Why This Matters

Precise knowledge of solubility parameters minimizes solvent-induced artifacts and ensures consistent preparation of standard solutions, a critical factor in achieving day-to-day and lab-to-lab reproducibility in quantitative assays.

Key Applications of Prostaglandin D2 Dopamine-d4

Quantification of PGD2-Dopamine in Brain Tissue

In neuroscience studies investigating the role of PGD2 in sleep, neuroinflammation, or pain, researchers need to accurately quantify the PGD2-dopamine conjugate as a potential biomarker or signaling molecule. Prostaglandin D2 Dopamine-d4 is the essential internal standard for LC-MS/MS methods targeting this specific conjugate, ensuring that measurements in brain homogenates or cerebrospinal fluid are corrected for complex matrix effects and variable recovery .

LC-MS/MS Assay Validation for Conjugate Analysis

Pharmaceutical companies developing drugs targeting prostaglandin or dopamine pathways require validated analytical methods for quantifying lipid-mediator conjugates in preclinical and clinical samples. Prostaglandin D2 Dopamine-d4 serves as a critical reference material for method development and validation, enabling the assessment of assay parameters such as accuracy, precision, linearity, and stability in accordance with regulatory guidelines for bioanalytical method validation .

PGD2 in Peripheral Inflammation and Mast Cell Activation

In immunology and inflammation research, PGD2 is a key mediator released from mast cells. The PGD2-dopamine conjugate may represent a novel pathway in neuro-immune crosstalk. Using Prostaglandin D2 Dopamine-d4 as an internal standard allows for the sensitive and specific detection of this conjugate in complex biological matrices like plasma, cell culture supernatants, or tissue exudates, providing a more accurate picture of its formation and potential function .

Application

Selection Property

Validation Focus

PGD2-dopamine quantification in brain tissue

Analyte-matched d4 internal standard

Matrix-effect correction in tissue homogenates

Bioanalytical method validation for conjugate analysis

Isotopic purity and defined deuteration

Accuracy, precision, and linearity in research matrices

Neuro-immune crosstalk and mast cell mediator studies

Stable isotope-labeled conjugate ISTD

Sensitive detection in plasma and cell culture media